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Compound of Interest

Compound Name: 4-Chloro-2,5-dimethylbenzoic acid

CAS No.: 90649-77-7

Cat. No.: B1424906

Get Quote

Welcome to the technical support resource for the synthesis of 4-Chloro-2,5-dimethylbenzoic
acid. This guide is designed for researchers, chemists, and drug development professionals to

provide in-depth, field-proven insights into optimizing this synthetic pathway. Here, we address

common challenges, answer frequently asked questions, and provide detailed protocols to

enhance yield and purity.

Synthetic Pathway Overview
The synthesis of 4-Chloro-2,5-dimethylbenzoic acid is typically achieved through a two-step

process starting from p-xylene. The first step involves the Friedel-Crafts acylation to introduce a

ketone functionality, followed by a haloform reaction which simultaneously chlorinates the

aromatic ring and oxidizes the methyl ketone to the desired carboxylic acid.
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Step 1: Friedel-Crafts Acylation

Step 2: Haloform Reaction & Chlorination

p-Xylene

2',5'-Dimethylacetophenone Acylation 

Acetyl Chloride / AlCl₃

4-Chloro-2,5-dimethylbenzoic Acid

 Oxidation & Chlorination 

Sodium Hypochlorite (NaOCl) / NaOH

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Support Center: Synthesis of 4-Chloro-2,5-
dimethylbenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424906/docs#technical-support-center-synthesis-of-
4-chloro-2-5-dimethylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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